Cas no 72525-29-2 (1-Iodo-3-(trimethoxymethyl)benzene)

• Product Name: 1-Iodo-3-(trimethoxymethyl)benzene
• CAS No: 72525-29-2
• MF: C₁₀H₁₃IO₃
• MW: 308.112895727158
• CID: 1092969
• PubChem ID: 12582501
• Update Time: 2025-04-26

1-Iodo-3-(trimethoxymethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Iodo-3-(trimethoxymethyl)benzene
• 72525-29-2

• Inchi： 1S/C10H13IO3/c1-12-10(13-2,14-3)8-5-4-6-9(11)7-8/h4-7H,1-3H3
• InChI Key： JSQYCUSRXAAPJI-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)C(OC)(OC)OC

Computed Properties

• Exact Mass: 307.99094g/mol
• Monoisotopic Mass: 307.99094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 27.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 1-Iodo-3-(trimethoxymethyl)benzene

1-Iodo-3-(trimethoxymethyl)benzene: A Comprehensive Overview

1-Iodo-3-(trimethoxymethyl)benzene, also known by its CAS number 72525-29-2, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. This compound is characterized by its unique structure, which combines an iodine atom at the para position and a trimethoxymethyl group at the meta position on a benzene ring. The presence of these substituents imparts distinctive chemical properties, making it a valuable building block in various synthetic pathways.

The trimethoxymethyl group in 1-Iodo-3-(trimethoxymethyl)benzene plays a crucial role in its reactivity and functionality. This group is known for its ability to act as a protecting group in organic synthesis, particularly in the protection of alcohols. Recent studies have highlighted its utility in the synthesis of complex molecules, where precise control over functional groups is essential. For instance, researchers have employed this compound as an intermediate in the construction of bioactive compounds, leveraging its stability and ease of manipulation.

In terms of iodine chemistry, 1-Iodo-3-(trimethoxymethyl)benzene exhibits interesting reactivity due to the electron-withdrawing nature of the iodine atom. This property makes it a valuable substrate for nucleophilic aromatic substitution reactions. Recent advancements in catalytic methods have further enhanced its applicability, enabling the synthesis of diverse aromatic compounds with high efficiency. The combination of iodine's reactivity and the trimethoxymethyl group's protective capabilities makes this compound a dual-functional platform for synthetic chemists.

From a materials science perspective, 1-Iodo-3-(trimethoxymethyl)benzene has been explored as a precursor for advanced materials such as polymers and hybrid organic-inorganic frameworks. Its ability to undergo controlled polymerization under specific conditions has opened new avenues for the development of high-performance materials with tailored properties. For example, researchers have utilized this compound to synthesize stimuli-responsive polymers that exhibit reversible changes in their physical properties under external stimuli like temperature or pH.

The benzene ring in 1-Iodo-3-(trimethoxymethyl)benzene serves as a rigid and aromatic framework, providing structural integrity to the molecule. This feature is particularly advantageous in applications where molecular rigidity is desired, such as in crystal engineering or supramolecular chemistry. Recent studies have demonstrated its potential as a building block for self-assembled nanostructures, where the interplay between aromaticity and substituent effects plays a critical role.

In terms of synthetic applications, 1-Iodo-3-(trimethoxymethyl)benzene has been widely used as an intermediate in the synthesis of heterocyclic compounds. Its iodine atom acts as a leaving group, facilitating various coupling reactions such as Suzuki-Miyaura cross-coupling. This has enabled the construction of biologically relevant molecules with complex architectures. For instance, recent research has employed this compound in the synthesis of kinase inhibitors and other bioactive agents with potential therapeutic applications.

The trimethoxy substituent on the methyl group introduces additional functionality to 1-Iodo-3-(trimethoxymethyl)benzene. This substituent not only enhances the molecule's solubility but also provides opportunities for further chemical modification. For example, selective demethylation reactions can be used to generate derivatives with different functional groups, expanding its utility in synthetic chemistry.

From an environmental perspective, 1-Iodo-3-(trimethoxymethyl)benzene has been studied for its biodegradation potential and toxicity profile. Recent eco-toxicological studies have provided insights into its environmental fate and impact, which are critical for assessing its safety in industrial and commercial applications. These studies have demonstrated that under certain conditions, the compound can undergo microbial degradation, reducing its persistence in aquatic environments.

In conclusion, 1-Iodo-3-(trimethoxymethyl)benzene (CAS No: 72525-29-2) is a multifaceted organic compound with wide-ranging applications across various disciplines. Its unique structure endows it with distinctive chemical properties that make it an invaluable tool in organic synthesis, materials science, and pharmaceutical research. As ongoing research continues to uncover new avenues for its utilization, this compound is poised to play an increasingly important role in advancing scientific innovation.